Cas no 643087-30-3 (7-amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one)

• Product Name: 7-amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• CAS No: 643087-30-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 500291
• PubChem ID: 23071582
• Update Time: 2025-05-20

7-amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone,7-amino-3,4-dihydro-2-methyl-
• 1(2H)-Isoquinolinone,7-amino-3,4-dihydro-2-methyl-(9CI)
• 7-amino-2-methyl-3,4-dihydroisoquinolin-1-one
• KS-9668
• AKOS013545715
• 7-amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one
• 7-amino-2-methyl-3,4-dihydro-2h-isoquinolin-1-one
• 643087-30-3
• 7-amino-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• SCHEMBL2386047
• EN300-108084
• Z1209453946
• LRIVVMZEHDTDGA-UHFFFAOYSA-N
• 1(2H)-Isoquinolinone, 7-amino-3,4-dihydro-2-methyl-
• DB-267139

• Inchi： 1S/C10H12N2O/c1-12-5-4-7-2-3-8(11)6-9(7)10(12)13/h2-3,6H,4-5,11H2,1H3
• InChI Key： LRIVVMZEHDTDGA-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2CCN1C)N

Computed Properties

• Exact Mass: 176.09506
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 7-amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one

7-amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one (CAS No. 643087-30-3): A Comprehensive Overview

7-amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one, identified by its CAS number 643087-30-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The compound's unique structural features, characterized by a fused bicyclic system with an amino group at the 7-position and a methyl group at the 2-position, make it a valuable scaffold for drug discovery and development.

The< strong>tetrahydroisoquinoline core is a privileged structure in medicinal chemistry, frequently encountered in natural products and synthetic drugs. Its significance stems from its ability to interact with various biological targets, including enzymes and receptors, thereby modulating physiological processes. The presence of both< strong>amino and< strong>methyl substituents in 7-amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one introduces additional functionalization possibilities, enabling the design of derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the< strong>potential of this compound as a lead molecule for developing novel therapeutics. Studies have demonstrated that modifications to the< strong>tetrahydroisoquinoline scaffold can significantly influence binding affinity and selectivity towards specific biological targets. For instance, computational studies using molecular dynamics simulations have revealed that the< strong>amino group at position 7 plays a crucial role in stabilizing interactions with protein receptors, while the< strong>methyl group at position 2 contributes to optimal spatial orientation.

In the realm of drug discovery, 7-amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one has been explored as a precursor for synthesizing more complex derivatives with tailored biological activities. Researchers have leveraged its structural framework to develop molecules with potential applications in treating neurological disorders, cardiovascular diseases, and cancer. The compound's versatility as a chemical scaffold has been further underscored by its use in combinatorial chemistry libraries and high-throughput screening campaigns aimed at identifying novel bioactive entities.

The< strong>biochemical significance of tetrahydroisoquinoline derivatives has been further illuminated by recent experimental investigations. For example, studies have shown that certain analogs of this compound exhibit inhibitory effects on enzymes implicated in inflammation and oxidative stress pathways. These findings align with emerging research trends that emphasize the importance of targeting multifaceted disease mechanisms to achieve therapeutic efficacy. The< strong>pharmacological profile of 7-amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one is particularly intriguing due to its potential to modulate multiple signaling pathways simultaneously.

The synthesis of< strong>7-amino-2-methyl-1,2,3,4-tetrahydroisoquinolin-1-one involves multi-step organic transformations that highlight the ingenuity of synthetic organic chemistry. Key steps typically include cyclization reactions to form the tetrahydroisoquinoline core followed by functional group interconversions to introduce the< strong>amino and< strong>methyl substituents. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields. These innovations are crucial for scaling up production while adhering to green chemistry principles.

The< strong>cAS No.643087-30-3 serves as a unique identifier for this compound in scientific literature and regulatory databases. This standardized nomenclature ensures accurate referencing across different sources and facilitates database searches for researchers working in related fields. The availability of detailed structural information through this identifier has accelerated the pace of discovery by allowing rapid retrieval of relevant data on synthesis methods, physicochemical properties, and biological activities.

Evaluation of the< strong-pharmacokinetic properties< strong-of this compound< strong>-such as solubility-, metabolic stability-, and distribution profiles-is essential for assessing its suitability for clinical translation. Preclinical studies have begun to explore these aspects using both in vitro assays and animal models. Preliminary findings suggest that modifications to the tetrahydroisoquinoline scaffold can significantly impact pharmacokinetic behavior without compromising biological activity. Such insights are critical for optimizing drug candidates before advancing them into human trials.

The integration of artificial intelligence (AI) technologies has further enhanced the exploration of< strong>Tetrahydroisoquinoline derivatives like 7-amino-2-methyl-< strong>-1,< strong>-2,< strong>-3,< strong>-4-tetrahydroisoquinolin-< strong>-1-one.< AI-driven virtual screening platforms enable rapid assessment of large chemical libraries against known biological targets based on structure-based predictions. This approach has already led to several promising hits that are being validated experimentally.< AI-assisted design also aids in predicting potential side effects early in the development process by analyzing structural alerts associated with toxicity.

The future directions for research onCAS No.643087-30-3 stron g> stron g> stron g> stron g> stron g> stron g > are multifaceted.< Strong >One key area involves expanding synthetic methodologies to access novel derivatives with enhanced bioavailability or selectivity.< Strong >Another exciting direction is exploring its potential applications in precision medicine by developing personalized therapeutic strategies based on individual genetic profiles.< Strong >Collaborative efforts between academia, stro ng >industry, stro ng >< stro ng >and clinical researchers will be essential in translating these findings into tangible benefits for patients worldwide.< Strong > p >